Cas no 2229445-87-6 (2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine)

• Product Name: 2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine
• CAS No: 2229445-87-6
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6331667
• PubChem ID: 165971366
• Update Time: 2025-07-02

2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine
• EN300-1795412
• 2229445-87-6
• 2-methyl-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-amine

• Inchi： 1S/C11H21N3/c1-9(2)14-8-10(7-13-14)5-6-11(3,4)12/h7-9H,5-6,12H2,1-4H3
• InChI Key： UWGMRZBJZNXHDS-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CCC(C)(C)N)C(C)C

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine

Introduction to 2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine (CAS No. 2229445-87-6)

2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229445-87-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine. The compound’s molecular architecture, featuring a pyrazole core linked to a butanamidine moiety, positions it as a versatile scaffold for developing novel therapeutic agents.

The structural features of 2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine make it an attractive candidate for further investigation in medicinal chemistry. The presence of a methyl group at the 2-position of the pyrazole ring and an isopropyl substituent on the butanamidine chain introduces steric and electronic variations that can modulate biological activity. Such structural diversity is highly valued in the design of small-molecule inhibitors and modulators targeting specific biological pathways.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, making them valuable starting points for drug development. The compound CAS No. 2229445-87-6 aligns with this trend, as its unique substitution pattern may confer novel pharmacological effects. Preliminary studies have suggested that this molecule could interact with various enzymatic and protein targets, warranting further exploration.

The butanamidine portion of the molecule adds another layer of complexity, as amine functionalities are frequently incorporated into pharmacophores due to their ability to form hydrogen bonds and participate in salt formation. This feature enhances solubility and bioavailability, critical factors for drug efficacy. The combination of these structural elements in 2-methyl-4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine suggests potential applications in addressing multifaceted therapeutic challenges.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for such compounds. Virtual screening techniques have been employed to identify promising candidates like CAS No. 2229445-87-6 based on their predicted binding affinities to biological targets. These methods leverage machine learning algorithms trained on large datasets of known drug molecules, enabling rapid prioritization of compounds for experimental validation.

Experimental validation remains a cornerstone of pharmaceutical research, and 2-methyl-4-1-(propan-2-y l)-1H-pyrazol -4 -ylbutan -2 -amine has been subjected to various biochemical assays to assess its interaction with relevant targets. Initial results indicate that this compound exhibits moderate binding affinity to certain enzymes implicated in metabolic disorders and inflammatory responses. Such findings are consistent with its potential role as an inhibitor or modulator in disease-related pathways.

The synthesis of CAS No. 2229445 -87 -6 represents a significant achievement in organic chemistry, demonstrating the ability to construct complex heterocyclic frameworks with precise functionalization. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled the efficient preparation of this molecule. These advances not only facilitate the production of research-grade samples but also lay the groundwork for scalable manufacturing processes if commercialization becomes feasible.

The pharmacokinetic properties of 2-methyl -4 -1 -(propan -2 -yl) -1 H-pyrazol -4 -ylbutan -2 -amine are also under investigation to ensure its suitability for therapeutic use. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Preliminary pharmacokinetic studies suggest favorable oral bioavailability and reasonable metabolic stability, indicating potential clinical relevance.

The field of medicinal chemistry continues to evolve with the integration of interdisciplinary approaches combining organic synthesis, computational modeling, and biochemistry. The study of compounds like CAS No. 2229445 -87 -6 exemplifies this trend toward holistic drug discovery strategies. By leveraging cutting-edge technologies and innovative synthetic routes, researchers aim to develop next-generation therapeutics that address unmet medical needs more effectively.

In conclusion, 2-methyl -4 -1 -(propan -2 -yl) -1 H-pyrazol -4 -ylbutan -2 amine (CAS No. 2229445 - 87 - 6) represents a promising lead in pharmaceutical research due to its unique structural features and potential biological activities. Further investigation into its pharmacological profile, synthetic optimization, and preclinical development will be essential to determine its full therapeutic potential. As research progresses, this compound may contribute valuable insights into new treatment paradigms across multiple disease areas.